Cas no 294881-47-3 (1-Bromo-6-phenylpyrene)

• Product Name: 1-Bromo-6-phenylpyrene
• CAS No: 294881-47-3
• MF: C₂₂H₁₃Br
• MW: 357.242624998093
• CID: 1030154
• PubChem ID: 57836333
• Update Time: 2025-04-20

1-Bromo-6-phenylpyrene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-6-phenylpyrene
• Pyrene, 1-bromo-6-phenyl-
• 1-BROMO-6-PHENYL-PYRENE
• SCHEMBL2292638
• DA-29604
• SB66757
• DTXSID30728083
• UHPILNVIPDIPLG-UHFFFAOYSA-N
• 294881-47-3
• 1-phenyl-6-bromopyrene
• AKOS016845868
• A852654

• Inchi： 1S/C22H13Br/c23-20-13-9-16-7-11-18-17(14-4-2-1-3-5-14)10-6-15-8-12-19(20)22(16)21(15)18/h1-13H
• InChI Key： UHPILNVIPDIPLG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=C3C(C4C=CC=CC=4)=CC=C4C=CC=1C2=C34

Computed Properties

• Exact Mass: 356.02009
• Monoisotopic Mass: 356.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.467±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.6E-6 g/L) (25 ºC),
• PSA: 0